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Compound of Interest

Compound Name: Ofornine
CAS No.: 87784-12-1
Cat. No.: B1619044

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
synthesis, and pharmacological actions of Ofornine. The information is curated to support
research and development efforts in the field of antihypertensive agents.

Core Chemical and Physical Data

Ofornine is a synthetic compound recognized for its potential as an antihypertensive agent.[1]
Its fundamental properties are summarized below.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1619044#bc-rfq
https://www.benchchem.com/product/b1619044/docs?utm_src=pdf-body#ofornine-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1619044/docs?utm_src=pdf-body#ofornine-a-technical-guide-for-researchers
https://en.wikipedia.org/wiki/Ofornine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619044?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 87784-12-1 [1]
Molecular Formula C17H19N30 [1]
Molecular Weight 281.359 g/mol [1]

1-Piperidinyl(2-(4-

IUPAC Name pyridinylamino)phenyl)methan [1]
one

Boiling Point 479°C at 760 mmHg

Density 1.203 g/cm3

Appearance Not specified

Solubility Not specified

Synthesis Protocol

The synthesis of Ofornine can be achieved through a three-step process as outlined in the
patent literature.[1] The general workflow is depicted below.
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Caption: Synthesis workflow for Ofornine.

Experimental Protocol: Synthesis of Ofornine
Step 1: Synthesis of 2-(4-pyridylamino)benzoic acid

 In a suitable reaction vessel, combine 4-chloropyridine hydrochloride and anthranilic acid.[1]
e The reaction is typically carried out in a suitable solvent and may require heating.

o Upon completion, the product, 2-(4-pyridylamino)benzoic acid, is isolated and purified using
standard techniques such as recrystallization or chromatography.

Step 2: Synthesis of 2-(4-pyridinylamino)-benzoyl chloride

e The 2-(4-pyridylamino)benzoic acid obtained from the previous step is treated with thionyl
chloride.[1]

e This reaction converts the carboxylic acid to an acyl chloride.[1]
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e The reaction is typically performed in an inert solvent and may require gentle heating.

o Excess thionyl chloride is removed, often by distillation, to yield the crude 2-(4-
pyridinylamino)-benzoyl chloride.[1]

Step 3: Synthesis of Ofornine (1-Piperidinyl(2-(4-pyridinylamino)phenyl)methanone)

The crude 2-(4-pyridinylamino)-benzoyl chloride is dissolved in an appropriate aprotic
solvent.

» Piperidine is added to the solution, leading to an amide formation reaction.[1]
o The reaction mixture is stirred for a sufficient period to ensure completion.

e The final product, Ofornine, is then isolated and purified. Purification may involve extraction,
washing to remove impurities, and recrystallization or column chromatography to obtain the
pure compound.

Pharmacological Properties and Mechanism of
Action

Ofornine exhibits antihypertensive properties through a multi-faceted mechanism of action,
primarily as a vasodilator and a presynaptic adrenolytic agent.[1] There is also evidence
suggesting the involvement of dopaminergic pathways.[1]

Vasodilatory Action

The vasodilatory effect of Ofornine contributes to the reduction of peripheral vascular
resistance, a key factor in lowering blood pressure. This action is likely mediated through
signaling pathways that lead to the relaxation of vascular smooth muscle cells. A plausible
pathway is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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